Cas no 2169208-16-4 ({7-oxaspiro4.5decan-1-yl}methanamine)

• Product Name: {7-oxaspiro4.5decan-1-yl}methanamine
• CAS No: 2169208-16-4
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 6213621
• PubChem ID: 165527135
• Update Time: 2025-05-20

{7-oxaspiro4.5decan-1-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {7-oxaspiro4.5decan-1-yl}methanamine
• 2169208-16-4
• EN300-1461674
• {7-oxaspiro[4.5]decan-1-yl}methanamine

• Inchi： 1S/C10H19NO/c11-7-9-3-1-4-10(9)5-2-6-12-8-10/h9H,1-8,11H2
• InChI Key： BPKDTGZSAQGBQG-UHFFFAOYSA-N
• SMILES： O1CCCC2(C1)CCCC2CN

Computed Properties

• Exact Mass: 169.146664230g/mol
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 35.2Ų

Additional information on {7-oxaspiro4.5decan-1-yl}methanamine

Comprehensive Overview of {7-oxaspiro[4.5]decan-1-yl}methanamine (CAS No. 2169208-16-4)

The compound {7-oxaspiro[4.5]decan-1-yl}methanamine (CAS No. 2169208-16-4) is a structurally unique spirocyclic amine that has garnered significant attention in pharmaceutical and chemical research. Its molecular framework, featuring a 7-oxaspiro[4.5]decane core, offers versatile applications in drug discovery, particularly in the design of central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are increasingly exploring its potential due to its ability to modulate biological targets with high specificity.

In recent years, the demand for spirocyclic compounds like {7-oxaspiro[4.5]decan-1-yl}methanamine has surged, driven by their role in addressing neurodegenerative diseases and chronic pain management. A growing body of literature highlights its relevance in GPCR (G-protein-coupled receptor) targeting, a hot topic in precision medicine. This aligns with trending searches such as "spirocyclic amines in CNS drugs" and "novel amine derivatives for pain relief", reflecting broader industry interests.

The synthesis of CAS No. 2169208-16-4 typically involves multi-step organic reactions, including ring-closing metathesis and reductive amination, which are frequently discussed in patent filings and academic journals. Its lipophilicity and hydrogen-bonding capacity make it a promising candidate for improving blood-brain barrier (BBB) penetration—a critical factor in CNS drug development. These properties resonate with frequently queried terms like "BBB-permeable amine compounds" and "spirocyclic scaffolds in medicinal chemistry".

From a commercial perspective, {7-oxaspiro[4.5]decan-1-yl}methanamine is often procured by pharmaceutical intermediates suppliers and contract research organizations (CROs). Its pricing and availability are influenced by factors such as chiral purity and scale-up feasibility, topics frequently searched alongside "bulk spirocyclic amine suppliers". Regulatory compliance, particularly under REACH and FDA guidelines, further underscores its safe handling and application.

Ongoing studies explore derivatives of CAS No. 2169208-16-4 for anti-inflammatory and neuroprotective effects, tapping into the rising interest in non-opioid analgesics. This positions the compound as a potential answer to queries like "next-generation pain therapeutics" and "sustainable drug design". As research advances, its role in green chemistry initiatives—such as solvent-free synthesis—may further elevate its profile.

In summary, {7-oxaspiro[4.5]decan-1-yl}methanamine exemplifies the intersection of structural innovation and therapeutic potential. Its adaptability to high-throughput screening and computational modeling ensures its relevance in an era dominated by AI-driven drug discovery. For researchers and industry stakeholders, this compound represents a compelling case study in the evolution of small-molecule pharmaceuticals.